5-(3-((3-(methylthio)propionyl)amino)-1-propenyl)-2/'-deoxyuridine-5/'-triphosphate
5-(3-((3-(methylthio)propionyl)amino)-1-propenyl)-2/'-deoxyuridine-5/'-triphosphate
Brand Name:
Vulcanchem
CAS No.:
106542-91-0
VCID:
VC0012118
InChI:
InChI=1S/C16H26N3O15P3S/c1-38-6-4-13(21)17-5-2-3-10-8-19(16(23)18-15(10)22)14-7-11(20)12(32-14)9-31-36(27,28)34-37(29,30)33-35(24,25)26/h2-3,8,11-12,14,20H,4-7,9H2,1H3,(H,17,21)(H,27,28)(H,29,30)(H,18,22,23)(H2,24,25,26)/b3-2+/t11-,12+,14+/m0/s1
SMILES:
CSCCC(=O)NCC=CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O
Molecular Formula:
C16H26N3O15P3S
Molecular Weight:
625.4 g/mol
5-(3-((3-(methylthio)propionyl)amino)-1-propenyl)-2/'-deoxyuridine-5/'-triphosphate
CAS No.: 106542-91-0
Main Products
VCID: VC0012118
Molecular Formula: C16H26N3O15P3S
Molecular Weight: 625.4 g/mol
| CAS No. | 106542-91-0 |
|---|---|
| Product Name | 5-(3-((3-(methylthio)propionyl)amino)-1-propenyl)-2/'-deoxyuridine-5/'-triphosphate |
| Molecular Formula | C16H26N3O15P3S |
| Molecular Weight | 625.4 g/mol |
| IUPAC Name | [hydroxy-[[(2R,3S,5R)-3-hydroxy-5-[5-[(E)-3-(3-methylsulfanylpropanoylamino)prop-1-enyl]-2,4-dioxopyrimidin-1-yl]oxolan-2-yl]methoxy]phosphoryl] phosphono hydrogen phosphate |
| Standard InChI | InChI=1S/C16H26N3O15P3S/c1-38-6-4-13(21)17-5-2-3-10-8-19(16(23)18-15(10)22)14-7-11(20)12(32-14)9-31-36(27,28)34-37(29,30)33-35(24,25)26/h2-3,8,11-12,14,20H,4-7,9H2,1H3,(H,17,21)(H,27,28)(H,29,30)(H,18,22,23)(H2,24,25,26)/b3-2+/t11-,12+,14+/m0/s1 |
| Standard InChIKey | LZEISLLFMCESQQ-FIUIOTCKSA-N |
| Isomeric SMILES | CSCCC(=O)NC/C=C/C1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O |
| SMILES | CSCCC(=O)NCC=CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O |
| Canonical SMILES | CSCCC(=O)NCC=CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O |
| Synonyms | 5-(3-((3-(methylthio)propionyl)amino)-1-propenyl)-2'-deoxyuridine-5'-triphosphate MT-dUTP |
| PubChem Compound | 6439942 |
| Last Modified | Nov 11 2021 |
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